Cas no 1261234-17-6 ((R)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1261234-17-6
• MF: C₉H₁₂ClN₃OS
• MW: 245.729079246521
• CID: 2090891
• PubChem ID: 60137938
• Update Time: 2025-04-21

(R)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• 3-Pyrrolidinol, 1-[6-chloro-2-(methylthio)-4-pyrimidinyl]-, (3R)-
• (3R)-1-(6-chloro-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• DB-235408
• 1261234-17-6
• AKOS024463798
• (R)-1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol

• MDL： MFCD18380159
• Inchi： 1S/C9H12ClN3OS/c1-15-9-11-7(10)4-8(12-9)13-3-2-6(14)5-13/h4,6,14H,2-3,5H2,1H3/t6-/m1/s1
• InChI Key： QDIGBHPATKBOME-ZCFIWIBFSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N1CC[C@H](C1)O

Computed Properties

• Exact Mass: 245.0389609g/mol
• Monoisotopic Mass: 245.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų